Cas no 412341-49-2 (Pentanamide,3-oxo-N-(1-oxobutyl)-)

• Product Name: Pentanamide,3-oxo-N-(1-oxobutyl)-
• CAS No: 412341-49-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 326464
• Update Time: 2024-01-28

Pentanamide,3-oxo-N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,3-oxo-N-(1-oxobutyl)-
• Pentanamide, 3-oxo-N-(1-oxobutyl)-

• Inchi： 1S/C9H15NO3/c1-3-5-8(12)10-9(13)6-7(11)4-2/h3-6H2,1-2H3,(H,10,12,13)
• InChI Key： YMTVBWSGEMLLEK-UHFFFAOYSA-N
• SMILES： C(NC(=O)CCC)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 185.105
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 321.9±25.0 °C(Predicted)
• pka: 9.73±0.46(Predicted)